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Introduction

Factor Xla (FXla) is a plasma serine protease that plays a crucial role in the amplification
phase of the coagulation cascade. Its position in the intrinsic pathway makes it an attractive
target for the development of novel anticoagulants with a potentially wider therapeutic window
and reduced bleeding risk compared to currently available therapies. FXla-IN-15 is a small
molecule inhibitor of FXla. These application notes provide detailed protocols for cell-based
assays to characterize the activity of FXla-IN-15, enabling researchers to assess its potency
and mechanism of action.

Note on FXla-IN-15 Identification: Publicly available information for a compound explicitly
named "FXla-IN-15" is limited. The quantitative data presented in this document corresponds to
“inhibitor 15" as described in patent literature, which is presumed to be the compound of
interest. This phenylalanine-based inhibitor targets the active site of FXla.[1]

Data Presentation
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The inhibitory activity of FXla-IN-15 against Factor Xla is summarized in the table below. This
data is derived from in vitro enzymatic assays.

Compound Target Assay Type Key Parameter Value (nM)
FXla-IN-15 Enzymatic ) 246-3472
o Factor Xla o Ki ]
(inhibitor 15) Inhibition (mixture)

Signaling Pathway and Inhibition

Factor Xla is a key enzyme in the intrinsic pathway of the coagulation cascade. Upon activation
by Factor Xlla or thrombin, FXla proteolytically activates Factor 1X to Factor IXa. Factor IXa, in
complex with its cofactor Factor Vllla, then activates Factor X to Factor Xa. Factor Xa is the
converging point of the intrinsic and extrinsic pathways and initiates the final common pathway,
leading to a burst of thrombin generation and subsequent fibrin clot formation. Small molecule
inhibitors like FXla-IN-15 typically bind to the active site of FXla, preventing it from binding and
cleaving its substrate, Factor IX. This inhibition effectively dampens the amplification of the
coagulation cascade.
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Assay Steps
Prepare Assay Buffer, Add FXla and varying
FXla, Inhibitor (FXla-IN-15), concentrations of FXla-IN-15 Incubate at 37°C AHETES DEEEYR CSSES EiAE i (G G ) R (S End
; ! Fxla substrate in kinetic mode and determine IC50/Ki values
and Chromogenic Substrate to microplate wells

Assay Steps
Prepare Platelet-Poor Plasma (PPP) Spike PPP with varying Add aPTT reagent e Add pre-warmed CaCI2 solution Record the time to Plot clotting time vs. End
from citrated whole blood concentrations of FXla-IN-15 (contact activator and phospholipids) o iniiate clotting fibrin clot formation inhibitor concentration

Assay Steps
. ] [ Spike PP with varying Add a tigger of coagulation 'Add fluorogenic thrombin substrate Monitor fluorescence over time. Generate thrombin generation curve
El=pareiasconBlasnalCan) concentrations of FXla-IN-15 (e.g.,low concentration of tissue factor) and CaCi2 in a fluorometer and calculate parameters (ETP, Peak Thrombin)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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